2-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-5,6-dimethylpyrimidin-4(3H)-one

• IUPAC Name: 2-[2-[3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4,5-dimethyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C21H19FN4O2S2/c1-12-13(2)23-21(24-20(12)28)30-11-19(27)26-17(14-5-7-15(22)8-6-14)10-16(25-26)18-4-3-9-29-18/h3-9,17H,10-11H2,1-2H3,(H,23,24,28)
• InChI Key: UEVIRNGMJAVHDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)SCC(=O)N2C(CC(=N2)C3=CC=CS3)C4=CC=C(C=C4)F)C
• Molecular Formula: C21H19FN4O2S2
• Molecular Weight: 442.5 g/mol

Description

2-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-5,6-dimethylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H19FN4O2S2 and its molecular weight is 442.53. The purity is usually 95%.
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Scientific Research Applications

Novel Pyrazolo[1,5-a]pyrimidines as TSPO Ligands

A series of novel pyrazolo[1,5-a]pyrimidines, including structures closely related to the specified compound, have been synthesized and evaluated for their potential to bind the translocator protein 18 kDa (TSPO). TSPO is recognized as an early biomarker of neuroinflammatory processes. These derivatives displayed subnanomolar affinity for TSPO, comparable to that of known TSPO ligands. Two of these compounds were radiolabeled with fluorine-18, and their biodistribution was investigated through positron emission tomography (PET) imaging in a rodent model of neuroinflammation, confirming their potential as in vivo PET radiotracers (Damont et al., 2015).

Insecticidal and Antibacterial Potential

Another research avenue explores the synthesis of pyrimidine linked pyrazole heterocyclic compounds through microwave irradiative cyclocondensation. These compounds have been evaluated for their insecticidal activity against Pseudococcidae insects and their antibacterial potential against selected microorganisms. This study showcases the versatility of such chemical structures in developing new insecticides and antibiotics, highlighting the chemical's relevance in agricultural and medicinal chemistry (Deohate & Palaspagar, 2020).

Nuclear Magnetic Resonance (NMR) Studies

NMR studies of bicyclic thiophene derivatives, including those similar to the specified compound, have revealed through-space H–F coupling over seven bonds. Such studies are crucial for understanding the structural dynamics and electronic interactions within complex molecules, which is essential for their optimization as potential therapeutic agents or chemical tools (Hirohashi, Inaba, & Yamamoto, 1975).

Herbicidal Activities

The synthesis and evaluation of N-(4,6-dimethylpyrimidin-2-yl)-N'-[3-(4-trifluoromethylphenyl)-5-methyl-isoxazol-4-yl] acyl thiourea for its herbicidal activities offer insight into the agricultural applications of pyrimidin-4(3H)-one derivatives. These compounds exhibit inhibitory activity against various weeds, suggesting their utility in developing new herbicides (Fu-b, 2014).